Cas no 903886-71-5 (6-(1-methylethoxy)-3-Pyridinol)

6-(1-methylethoxy)-3-Pyridinol structure
903886-71-5 structure
Product Name:6-(1-methylethoxy)-3-Pyridinol
CAS No:903886-71-5
MF:C8H11NO2
MW:153.178442239761
CID:1120905
PubChem ID:58042421
Update Time:2024-10-26

6-(1-methylethoxy)-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

    • 6-(1-methylethoxy)-3-Pyridinol
    • 6-Isopropoxypyridin-3-ol
    • 6-propan-2-yloxypyridin-3-ol
    • 6-(1-Methylethoxy)-3-pyridinol (ACI)
    • WYVIORPZOIFQHH-UHFFFAOYSA-N
    • CS-0100501
    • SCHEMBL370097
    • DA-36101
    • AKOS027339423
    • MFCD16997398
    • 903886-71-5
    • CS-16557
    • MB23136
    • MDL: MFCD16997398
    • Inchi: 1S/C8H11NO2/c1-6(2)11-8-4-3-7(10)5-9-8/h3-6,10H,1-2H3
    • InChI Key: WYVIORPZOIFQHH-UHFFFAOYSA-N
    • SMILES: OC1C=CC(OC(C)C)=NC=1

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.4Ų

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6-(1-methylethoxy)-3-Pyridinol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  10 min, -78 °C; 20 min, -78 °C
1.2 Reagents: Trimethyl borate ;  2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ;  10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C; 0 °C → -10 °C
1.4 Reagents: Sodium bisulfite Solvents: Water
Reference
Synthesis and Structure-Activity Relationships of N-{3-[2-(4-Alkoxyphenoxy)thiazol-5-yl]-1- methylprop-2-ynyl}carboxy Derivatives as Selective Acetyl-CoA Carboxylase 2 Inhibitors
Gu, Yu Gui; Weitzberg, Moshe; Clark, Richard F.; Xu, Xiangdong; Li, Qun; et al, Journal of Medicinal Chemistry, 2006, 49(13), 3770-3773

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Cyclohexane ;  10 min, -78 °C; 20 min, -78 °C
1.2 Reagents: Trimethyl borate ;  5 min, -78 °C; 2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ;  10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.4 Reagents: Sodium bisulfite Solvents: Water ;  15 min, 0 °C
Reference
3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel
Sutherland, Hamish S.; Tong, Amy S. T.; Choi, Peter J.; Blaser, Adrian ; Conole, Daniel; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307

6-(1-methylethoxy)-3-Pyridinol Raw materials

6-(1-methylethoxy)-3-Pyridinol Preparation Products

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